Cas no 68047-37-0 (2-(4-Bromophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole)

• Product Name: 2-(4-Bromophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole
• CAS No: 68047-37-0
• MF: C₁₈H₁₁BrN₂O
• MW: 351.196743249893
• CID: 90405
• PubChem ID: 631794
• Update Time: 2025-07-19

2-(4-Bromophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole
• 2-(4-bromophenyl)-5-naphthalen-1-yl-1,3,4-oxadiazole
• 1,3,4-Oxadiazole, 2-(4-bromophenyl)-5-(1-naphthalenyl)-
• 2-(4-bromophenyl)-5-(1-naphtyl)-1,3,4-oxadiazole
• 2-(4-bromophenyl)-5-(naphthalen-1-yl)-1,3,4-oxadiazole
• AC1LCJWL
• AC1Q24QG
• AG-G-59283
• SureCN7114121
• VZEIYIPOCFGTPV-UHFFFAOYSA-N
• 3FS9B9SGX8
• EINECS 268-288-2
• InChI=1/C18H11BrN2O/c19-14-10-8-13(9-11-14)17-20-21-18(22-17)16-7-3-5-12-4-1-2-6-15(12)16/h1-11
• FT-0608596
• CS-0132234
• ?2-(4-BROMOPHENYL)-5-(1-NAPHTHYL)-1,3,4-OXADIAZOLE
• AKOS024318961
• UNII-3FS9B9SGX8
• MFCD00050980
• E79072
• NS00036366
• DTXSID80218222
• SCHEMBL7114121
• 68047-37-0
• DA-17896

• MDL： MFCD00050980
• Inchi： 1S/C18H11BrN2O/c19-14-10-8-13(9-11-14)17-20-21-18(22-17)16-7-3-5-12-4-1-2-6-15(12)16/h1-11H
• InChI Key： VZEIYIPOCFGTPV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(C2=CC=CC3C=CC=CC2=3)O1

Computed Properties

• Exact Mass: 350.00500
• Monoisotopic Mass: 350.005476
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: White powder
• Density: 1.466
• Melting Point: 146-147°C
• Boiling Point: 507.3°C at 760 mmHg
• Flash Point: 260.6°C
• Refractive Index: 1.669
• PSA: 38.92000
• LogP: 5.31930
• Solubility: Insoluble in water

2-(4-Bromophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Additional information on 2-(4-Bromophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole

Recent Advances in the Study of 2-(4-Bromophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole (CAS: 68047-37-0)

The compound 2-(4-Bromophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole (CAS: 68047-37-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-(4-Bromophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole as a scaffold for designing novel bioactive molecules. Its oxadiazole core, coupled with the bromophenyl and naphthyl substituents, provides a robust platform for interactions with various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

One of the most notable advancements is the compound's role in targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(4-Bromophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole could effectively disrupt the interaction between specific oncogenic proteins, suggesting its potential in cancer therapy. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory effects.

In addition to its therapeutic potential, recent research has also focused on optimizing the synthesis of 2-(4-Bromophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole to improve yield and purity. A team from the University of Cambridge reported a novel catalytic method that significantly reduces reaction time and byproduct formation, paving the way for scalable production. This methodological advancement is crucial for further pharmacological evaluations and clinical translation.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Preliminary in vivo studies have shown variable bioavailability, prompting researchers to investigate formulation strategies such as nanoparticle encapsulation to enhance delivery and efficacy. Ongoing studies are also exploring the compound's potential in combination therapies, particularly in multi-drug resistant infections and neurodegenerative diseases.

In conclusion, 2-(4-Bromophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole represents a compelling area of research with broad implications for drug discovery. Its multifaceted biological activities and synthetic adaptability position it as a valuable tool for addressing unmet medical needs. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and advancing it through preclinical and clinical stages.